Cas no 76937-26-3 (2-Butyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-Butyl-2,3-dihydro-1H-inden-1-one
• CAS No: 76937-26-3
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 562426
• PubChem ID: 24870011
• Update Time: 2025-04-19

2-Butyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,2-butyl-2,3-dihydro-
• 2-BUTYL-1-INDANONE
• 2-butyl-2,3-dihydroinden-1-one
• AKOS009157006
• FT-0656206
• 2-Butyl-1-indanone, 95%
• 2-BUTYL-1-INDANONE 95
• 76937-26-3
• SCHEMBL1853465
• 2-BUTYL-1-INDANONE95
• MFCD01863497
• A838906
• DTXSID40392178
• E84203
• AWYXNIWXOXKRDQ-UHFFFAOYSA-N

• MDL： MFCD01863497
• Inchi： 1S/C13H16O/c1-2-3-6-11-9-10-7-4-5-8-12(10)13(11)14/h4-5,7-8,11H,2-3,6,9H2,1H3
• InChI Key： AWYXNIWXOXKRDQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC1CCCC

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.002 g/mL at 25 °C(lit.)
• Boiling Point: 98 °C/0.5 mmHg(lit.)
• Flash Point: 119.9°C
• Refractive Index: n20/D 1.531(lit.)
• PSA: 17.07000
• LogP: 3.23180

2-Butyl-2,3-dihydro-1H-inden-1-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones